N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide
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Description
N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C13H15N7O2 and its molecular weight is 301.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Synthesis of Pyrazolo[3, 4]pyrimidine Derivatives
A novel β-enaminonitrile of a 1-(6-p-tolyl-pyridazin-3-yl)-pyrazole derivative was formed, leading to the preparation of various pyrazoles and pyrazolo[3, 4-d]-pyrimidines, some of which showed potent antimicrobial activity (Shamroukh, Rashad, & Sayed, 2005).
Antibacterial and Antifungal Activity
New pyrazoline and pyrazole derivatives synthesized from α,β-unsaturated ketones were evaluated for their antimicrobial activity. Some compounds demonstrated significant activity against Gram-negative and Gram-positive bacteria as well as yeast-like fungi (Hassan, 2013).
Chemical Synthesis and Structural Insights
Novel Guanine Analogue Synthesis
The synthesis of a new guanine analogue, 6-aminopyrazolo[4,3-c]pyridin-4(5H)-one, was explored. Although it didn't possess the antiviral activity of 3-deazaguanine, its synthesis provides insights into the structural analogues of nucleobases (Ehler, Robins, & Meyer, 1977).
Synthesis of Pyrazolo[5,1-c]triazines and Other Derivatives
Efforts to synthesize derivatives containing the benzofuran moiety led to the creation of various compounds, including pyrazolo[5,1-c]triazines and isoxazolo[3,4-d] pyrimidine derivatives, showcasing the versatility of these chemical frameworks (Abdelhamid, Fahmi, & Alsheflo, 2012).
Properties
IUPAC Name |
N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-3,5-dimethyl-1H-pyrazole-4-carboxamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N7O2/c1-7-12(8(2)16-15-7)13(21)14-6-10-18-17-9-4-5-11(22-3)19-20(9)10/h4-5H,6H2,1-3H3,(H,14,21)(H,15,16) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKHPRTKTZBIIDJ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)C(=O)NCC2=NN=C3N2N=C(C=C3)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N7O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.30 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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